Cas no 2679826-33-4 (rac-benzyl (1R,5R,6R)-6-hydroxy-2-azabicyclo3.2.0heptane-2-carboxylate)

• Product Name: rac-benzyl (1R,5R,6R)-6-hydroxy-2-azabicyclo3.2.0heptane-2-carboxylate
• CAS No: 2679826-33-4
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 5644137
• PubChem ID: 165906799
• Update Time: 2025-05-22

rac-benzyl (1R,5R,6R)-6-hydroxy-2-azabicyclo3.2.0heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28278093
• 2679826-33-4
• rac-benzyl (1R,5R,6R)-6-hydroxy-2-azabicyclo[3.2.0]heptane-2-carboxylate
• rac-benzyl (1R,5R,6R)-6-hydroxy-2-azabicyclo3.2.0heptane-2-carboxylate

• Inchi： 1S/C14H17NO3/c16-13-8-12-11(13)6-7-15(12)14(17)18-9-10-4-2-1-3-5-10/h1-5,11-13,16H,6-9H2/t11-,12-,13-/m1/s1
• InChI Key： XWJOZBICRWZLKV-JHJVBQTASA-N
• SMILES： O[C@@H]1C[C@@H]2[C@H]1CCN2C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 247.12084340g/mol
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8Ų

Additional information on rac-benzyl (1R,5R,6R)-6-hydroxy-2-azabicyclo3.2.0heptane-2-carboxylate

Recent Advances in the Study of rac-Benzyl (1R,5R,6R)-6-hydroxy-2-azabicyclo[3.2.0]heptane-2-carboxylate (CAS: 2679826-33-4)

The compound rac-benzyl (1R,5R,6R)-6-hydroxy-2-azabicyclo[3.2.0]heptane-2-carboxylate (CAS: 2679826-33-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This bicyclic scaffold, characterized by a fused azabicyclo[3.2.0]heptane core, presents a promising framework for the development of novel bioactive molecules. Recent studies have focused on its synthesis, stereochemical properties, and biological activities, particularly in the context of antibiotic and enzyme inhibition research.

A key area of investigation has been the stereoselective synthesis of this compound and its enantiomers. Researchers have developed innovative catalytic methods to achieve high enantiomeric purity, which is critical for its application in drug discovery. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated an asymmetric hydrogenation approach using chiral ruthenium catalysts, yielding the desired (1R,5R,6R)-enantiomer with over 95% enantiomeric excess (ee). This advancement addresses previous challenges in obtaining stereochemically pure forms of the compound, which is essential for precise biological evaluation.

In terms of biological activity, preliminary studies have revealed that rac-benzyl (1R,5R,6R)-6-hydroxy-2-azabicyclo[3.2.0]heptane-2-carboxylate exhibits moderate inhibitory effects against bacterial transpeptidases, particularly those involved in cell wall biosynthesis. This finding, reported in a 2024 Antimicrobial Agents and Chemotherapy paper, suggests potential utility as a scaffold for developing new antibiotics targeting drug-resistant pathogens. Molecular docking simulations indicate that the compound's bicyclic structure may interfere with the active site of penicillin-binding proteins (PBPs), though further structure-activity relationship (SAR) studies are needed to optimize this activity.

Another significant development involves the compound's metabolic stability and pharmacokinetic properties. Recent in vitro ADME (Absorption, Distribution, Metabolism, and Excretion) studies conducted by pharmaceutical research groups have shown that the benzyl ester moiety contributes to improved membrane permeability compared to the free acid form. However, the compound demonstrates rapid hydrolysis in plasma, suggesting that prodrug strategies may be necessary for therapeutic applications. These findings were presented at the 2024 American Chemical Society National Meeting and are currently under review for publication.

Looking forward, researchers are exploring the potential of this scaffold in targeted drug delivery systems. The hydroxyl group at the 6-position provides a handle for conjugation with various targeting moieties, while the bicyclic structure offers rigidity that may enhance receptor binding specificity. Several pharmaceutical companies have included derivatives of rac-benzyl (1R,5R,6R)-6-hydroxy-2-azabicyclo[3.2.0]heptane-2-carboxylate in their pipelines for infectious disease and oncology applications, with preclinical trials expected to commence in late 2024.

In conclusion, the growing body of research on rac-benzyl (1R,5R,6R)-6-hydroxy-2-azabicyclo[3.2.0]heptane-2-carboxylate (CAS: 2679826-33-4) highlights its versatility as a privileged structure in medicinal chemistry. Recent advances in stereoselective synthesis, combined with emerging biological data, position this compound as a valuable template for future drug discovery efforts. Continued investigation into its mechanism of action and optimization of its pharmacological properties will be crucial for translating these findings into clinical applications.